Cas no 1203273-60-2 (N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide
• CAS No: 1203273-60-2
• MF: C₁₈H₁₄F₂N₄O₃S
• MW: 404.390569210052
• CID: 5981171
• PubChem ID: 45502185
• Update Time: 2025-05-25

N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide
• N-(2-carbamoylphenyl)-2-[4-(difluoromethoxy)anilino]-1,3-thiazole-4-carboxamide
• F5448-0487
• VU0643256-1
• N-(2-carbamoylphenyl)-2-((4-(difluoromethoxy)phenyl)amino)thiazole-4-carboxamide
• AKOS024508530
• 1203273-60-2
• N-(2-carbamoylphenyl)-2-{[4-(difluoromethoxy)phenyl]amino}-1,3-thiazole-4-carboxamide

• Inchi： 1S/C18H14F2N4O3S/c19-17(20)27-11-7-5-10(6-8-11)22-18-24-14(9-28-18)16(26)23-13-4-2-1-3-12(13)15(21)25/h1-9,17H,(H2,21,25)(H,22,24)(H,23,26)
• InChI Key： GHLNLNKEUDTARO-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=CC=C2C(=O)N)=O)N=C1NC1=CC=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 404.07546782g/mol
• Monoisotopic Mass: 404.07546782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide

N-(2-Carbamoylphenyl)-2-{4-(Difluoromethoxy)Phenylamino}-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1203273-60-2, known as N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

N-(2-Carbamoylphenyl) is a key structural component of this molecule, contributing to its ability to interact with biological targets. The difluoromethoxy group attached to the phenyl ring introduces additional electronic and steric effects, enhancing the compound's pharmacokinetic properties. The presence of a thiazole ring further adds to its stability and bioavailability, making it a robust candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed strong interactions between N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide and enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. Preclinical studies indicate that it may inhibit the growth of cancer cells by modulating key signaling pathways. The carboxamide group plays a crucial role in these interactions, facilitating the molecule's ability to penetrate cellular membranes and exert its effects.

The synthesis of N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

Moreover, recent toxicological studies have provided insights into the safety profile of this compound. Data from animal models suggest that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in human medicine.

In conclusion, N-(2-carbamoylphenyl)-2-{4-(difluoromethoxy)phenylamino}-1,3-thiazole-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a strong candidate for future drug development efforts.